N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C16H13BrN4O/c17-11-2-1-3-12(8-11)18-16(22)13-6-7-15-19-14(10-4-5-10)9-21(15)20-13/h1-3,6-10H,4-5H2,(H,18,22)
• InChI Key: AGFSMRWZKJRBIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN3C(=N2)C=CC(=N3)C(=O)NC4=CC(=CC=C4)Br
• Molecular Formula: C16H13BrN4O
• Molecular Weight: 357.20 g/mol
• CAS No.: 2549002-64-2

Description

“N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide” is a compound that contains a pyridazine ring. The pyridazine ring is endowed with unique physicochemical properties, characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which are similar to the compound , has been achieved through various methods. One such method involves the condensation of 2-aminopyridines with α-bromoketones under different reaction conditions. Another method involves a solvent- and catalyst-free synthesis under microwave irradiation. These methods are characterized by being reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using techniques such as X-ray diffraction (XRD) and density functional theory (DFT) calculations. The optimized molecular crystal structures can be determined based on these calculations.

Chemical Reactions Analysis

The direct functionalization of the imidazo[1,2-a]pyridine scaffold, which is a part of the compound , has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives. This process involves radical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from similar compounds. For instance, imidazo[1,2-a]pyridines are known for their excellent chemistry and potential applications in medicinal chemistry and optoelectronics.

Scientific Research Applications

N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide has been studied extensively for its potential applications in medicinal chemistry, synthetic organic chemistry and materials science. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of cancer, inflammation and other diseases. In synthetic organic chemistry, this compound has been used as a synthetic precursor in the synthesis of other compounds, such as 2-cyclopropyl-N-methyl-imidazo[1,2-b]pyridazine-6-carboxamide (CPMIC). In materials science, this compound has been studied as a potential polymerization reagent and as an additive for the production of polymeric materials.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide is not yet fully understood. However, it is believed to involve the formation of a covalent bond between the nitrogen atoms of the imidazopyridazine ring and the bromine atom of the 3-bromophenyl group. This covalent bond is believed to be responsible for the binding of this compound to its target molecules, such as proteins and nucleic acids. Furthermore, it is believed that the covalent bond formed between the nitrogen atoms of the imidazopyridazine ring and the bromine atom of the 3-bromophenyl group is responsible for the inhibition of certain enzyme activities, such as the inhibition of the enzyme cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, anti-cancer and anti-nociceptive properties. This compound has also been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. Furthermore, this compound has been shown to inhibit the activity of the enzyme phospholipase A2, which is involved in the production of arachidonic acid, a precursor of prostaglandins and other inflammatory mediators.

Advantages and Limitations for Lab Experiments

N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide has several advantages for use in laboratory experiments. Firstly, it is relatively easy to synthesize and is readily available from commercial suppliers. Secondly, it is relatively stable and can be stored for long periods of time. Thirdly, it has a low toxicity and is not a known carcinogen. Finally, it is relatively inexpensive.
However, there are also some limitations to the use of this compound in laboratory experiments. Firstly, it is not very soluble in water and thus may require the use of organic solvents for its dissolution. Secondly, it is not very soluble in organic solvents and thus may require the use of surfactants or other additives for its dissolution. Finally, it is not very stable in the presence of light and thus should be stored in a dark environment.

Future Directions

N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide has many potential future directions for research. Firstly, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicinal and materials science. Secondly, further studies are needed to explore the potential of this compound as a drug candidate for the treatment of cancer, inflammation and other diseases. Thirdly, further studies are needed to explore the potential of this compound as a synthetic precursor in the synthesis of other compounds. Finally, further studies are needed to explore the potential of this compound as an additive for the production of polymeric materials.

Synthesis Methods

N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide can be synthesized from a variety of starting materials, including 3-bromophenyl-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxylic acid (BPIC) and 3-bromophenyl-2-cyclopropyl-N-methyl-imidazo[1,2-b]pyridazine-6-carboxamide (BPICM). The synthesis of this compound has been reported to involve a two-step process, wherein the first step involves the reaction of BPIC with an appropriate base, such as sodium hydroxide, to generate the intermediate N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamideM. In the second step, the intermediate N-(3-bromophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamideM is converted to this compound by the reaction with an appropriate nucleophile, such as bromine.